Cas no 1797092-21-7 (2-((4-fluorophenyl)thio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide)

• Product Name: 2-((4-fluorophenyl)thio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide
• CAS No: 1797092-21-7
• MF: C₁₆H₁₈FNO₂S₂
• MW: 339.448025226593
• CID: 6154299
• PubChem ID: 71810357
• Update Time: 2025-05-25

2-((4-fluorophenyl)thio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024567807
• F6451-0658
• 1797092-21-7
• 2-(4-fluorophenyl)sulfanyl-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]acetamide
• 2-[(4-FLUOROPHENYL)SULFANYL]-N-[2-METHOXY-2-(5-METHYLTHIOPHEN-2-YL)ETHYL]ACETAMIDE
• 2-((4-fluorophenyl)thio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide

• Inchi： 1S/C16H18FNO2S2/c1-11-3-8-15(22-11)14(20-2)9-18-16(19)10-21-13-6-4-12(17)5-7-13/h3-8,14H,9-10H2,1-2H3,(H,18,19)
• InChI Key： CJWAOPGEARKEIP-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(CNC(CSC1C=CC(=CC=1)F)=O)OC

Computed Properties

• Exact Mass: 339.07629933g/mol
• Monoisotopic Mass: 339.07629933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.9Ų

Additional information on 2-((4-fluorophenyl)thio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide

Research Brief on 2-((4-fluorophenyl)thio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide (CAS: 1797092-21-7)

Recent studies on the compound 2-((4-fluorophenyl)thio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide (CAS: 1797092-21-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its promising pharmacological properties, particularly in targeting specific pathways involved in inflammatory and neurological disorders.

The synthesis and characterization of 1797092-21-7 have been detailed in recent publications, emphasizing its optimized route for high yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure. The compound's stability under physiological conditions has also been investigated, revealing favorable pharmacokinetic profiles that support its further development as a drug candidate.

In vitro studies have demonstrated that 2-((4-fluorophenyl)thio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide exhibits significant inhibitory activity against key enzymes implicated in inflammatory responses, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual-action anti-inflammatory agent, which could offer advantages over existing single-target therapies. Additionally, preliminary data indicate its ability to cross the blood-brain barrier, opening avenues for applications in neurodegenerative diseases.

Recent in vivo experiments using rodent models have further validated the compound's efficacy. Administration of 1797092-21-7 resulted in marked reduction of inflammation and pain responses in models of arthritis and neuropathic pain. Notably, the compound showed a favorable safety profile, with no significant adverse effects observed at therapeutic doses. These results underscore its potential for clinical translation.

Ongoing research is focused on elucidating the precise molecular mechanisms underlying the compound's activity. Computational docking studies suggest that it interacts with specific binding sites on target proteins, modulating their function. Further investigations are underway to explore its potential in combination therapies and to optimize its formulation for enhanced bioavailability.

In conclusion, 2-((4-fluorophenyl)thio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide represents a promising candidate for the treatment of inflammatory and neurological conditions. Its unique chemical structure, coupled with robust preclinical data, positions it as a valuable subject for future research and development efforts in the pharmaceutical industry.